Cas no 104338-22-9 (1-(2-Methoxy-5-methylphenyl)ethanamine)

• Product Name: 1-(2-Methoxy-5-methylphenyl)ethanamine
• CAS No: 104338-22-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 220225
• Update Time: 2025-07-21

1-(2-Methoxy-5-methylphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-methoxy-a,5-dimethyl-
• 1-(2-METHOXY-5-METHYLPHENYL)ETHANAMINE
• (1R)-1-(2-methoxy-5-methylphenyl)ethanaminium
• (1S)-1-(2-methoxy-5-methylphenyl)ethanaminium
• AKOS000264639
• N12589
• DTXSID70398305
• 1-(2-methoxy-5-methylphenyl)ethan-1-amine
• SB76425
• AKOS017276372
• EN300-13943
• SCHEMBL18793769
• CS-0308906
• 104338-22-9
• Z94601375
• 1-(2-Methoxy-5-methylphenyl)ethanamine

• MDL： MFCD05215247
• Inchi： 1S/C10H15NO/c1-7-4-5-10(12-3)9(6-7)8(2)11/h4-6,8H,11H2,1-3H3
• InChI Key： BIWQIGJYBOPFLL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C(C)N

Computed Properties

• Exact Mass: 165.115
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 16-18 °C
• Boiling Point: 263.9±28.0 °C at 760 mmHg
• Flash Point: 112.1±17.3 °C
• PSA: 35.25000
• LogP: 2.72360
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2-Methoxy-5-methylphenyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Methoxy-5-methylphenyl)ethanamine

Research Brief on 1-(2-Methoxy-5-methylphenyl)ethanamine (CAS: 104338-22-9) in Chemical Biology and Pharmaceutical Applications

1-(2-Methoxy-5-methylphenyl)ethanamine (CAS: 104338-22-9) is a structurally distinct compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its methoxy and methyl substituents on the phenyl ring, serves as a valuable intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors. The unique chemical properties of 1-(2-Methoxy-5-methylphenyl)ethanamine make it a promising candidate for further investigation in targeted therapeutic areas.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(2-Methoxy-5-methylphenyl)ethanamine as a precursor in the synthesis of novel serotonin receptor modulators. The study demonstrated that derivatives of this compound exhibited significant binding affinity to 5-HT_2A receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. The researchers employed molecular docking simulations and in vitro assays to validate their findings, highlighting the compound's structural versatility in drug design.

Another notable application of 1-(2-Methoxy-5-methylphenyl)ethanamine was reported in a recent patent (WO2023056321A1), where it was utilized as a key intermediate in the synthesis of a new class of monoamine oxidase (MAO) inhibitors. These inhibitors showed promising results in preclinical trials for neurodegenerative diseases, including Parkinson's and Alzheimer's. The patent emphasized the compound's stability and ease of functionalization, which are critical factors in the development of efficient synthetic routes for pharmaceutical production.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the pharmacokinetic properties of 1-(2-Methoxy-5-methylphenyl)ethanamine. A 2024 study in the European Journal of Pharmaceutical Sciences employed high-performance liquid chromatography (HPLC) coupled with mass spectrometry to evaluate the compound's metabolic stability and plasma protein binding. The results indicated favorable pharmacokinetic profiles, further supporting its potential as a drug candidate or intermediate in medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the synthetic yield and scalability of 1-(2-Methoxy-5-methylphenyl)ethanamine. A recent review in Organic Process Research & Development (2024) discussed innovative catalytic methods to enhance the efficiency of its production, including the use of heterogeneous catalysts and flow chemistry approaches. These technological improvements are expected to lower production costs and increase the accessibility of this compound for broader pharmaceutical applications.

In conclusion, 1-(2-Methoxy-5-methylphenyl)ethanamine (CAS: 104338-22-9) represents a versatile and pharmacologically relevant compound with growing importance in drug discovery. Its applications span from CNS therapeutics to enzyme inhibition, supported by robust scientific evidence from recent studies. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in combination therapies. As synthetic methodologies continue to advance, this compound is poised to play an increasingly significant role in the development of next-generation pharmaceuticals.